Cas no 80784-19-6 (1,3-Benzodioxole,5,5'-(1,2-ethanediyl)bis-)

• Product Name: 1,3-Benzodioxole,5,5'-(1,2-ethanediyl)bis-
• CAS No: 80784-19-6
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 733172
• PubChem ID: 300427
• Update Time: 2025-04-19

1,3-Benzodioxole,5,5'-(1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5,5'-(1,2-ethanediyl)bis-
• SCHEMBL108087
• NSC-174843
• NSC174843
• DTXSID30306269
• 5-[2-(1,3-benzodioxol-5-yl)ethyl]-1,3-benzodioxole
• 5,5'-(Ethane-1,2-diyl)bis(2H-1,3-benzodioxole)
• 80784-19-6
• 3',4'-Bismethylenedioxybibenzyl

• Inchi： 1S/C16H14O4/c1(11-3-5-13-15(7-11)19-9-17-13)2-12-4-6-14-16(8-12)20-10-18-14/h3-8H,1-2,9-10H2
• InChI Key： SEWUIZYKFWMKTO-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CCC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 270.089
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.316
• Boiling Point: 383.1°Cat760mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.625

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes